![molecular formula C18H20ClFN2O3S B2920730 1-(2-chloro-6-fluorobenzyl)-3-((4-methylpiperidin-1-yl)sulfonyl)pyridin-2(1H)-one CAS No. 1251546-88-9](/img/structure/B2920730.png)
1-(2-chloro-6-fluorobenzyl)-3-((4-methylpiperidin-1-yl)sulfonyl)pyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-chloro-6-fluorobenzyl)-3-((4-methylpiperidin-1-yl)sulfonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C18H20ClFN2O3S and its molecular weight is 398.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial and Antifungal Agents
- The synthesis of novel compounds with potential antibacterial activity has been explored, with some derivatives showing significant efficacy against various bacterial strains. For instance, the synthesis and antibacterial activity of pyridonecarboxylic acids and their analogs demonstrate the potential for developing new antibacterial agents (Egawa et al., 1984).
Herbicidal Applications
- Research on new fluoro intermediates for herbicidal sulfonylureas has led to the discovery of compounds with selective post-emergence herbicidal activity, indicating a potential for agricultural applications (Hamprecht et al., 1999).
Material Science
- The development of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has been reported, showcasing applications in creating materials with high thermal stability, transparency, and low moisture absorption (Liu et al., 2013).
Anticancer and Antimicrobial Agents
- Several studies have synthesized and evaluated the biological activity of sulfone derivatives containing pyridine moieties, demonstrating promising anticancer and antimicrobial properties. This includes novel sulfone derivatives with [1,2,4]triazolo[4,3-a]pyridine moiety showing good antifungal activities and insecticidal activity (Xu et al., 2017).
Molecular Docking and Drug Design
- Research has also focused on the synthesis and molecular docking of novel pyridin-N-ethyl-N-methylbenzenesulfonamides, indicating their efficiency as anticancer and antimicrobial agents. The docking studies suggest these compounds as suitable inhibitors against dihydrofolate reductase (Debbabi et al., 2017).
properties
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methyl]-3-(4-methylpiperidin-1-yl)sulfonylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClFN2O3S/c1-13-7-10-22(11-8-13)26(24,25)17-6-3-9-21(18(17)23)12-14-15(19)4-2-5-16(14)20/h2-6,9,13H,7-8,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDZFQKLCDJEHNX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClFN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.